Cas no 847492-00-6 (3-(2-chloro-5-fluorophenyl)propanoic acid)
847492-00-6 structure
Product Name:3-(2-chloro-5-fluorophenyl)propanoic acid
CAS No:847492-00-6
MF:C9H8ClFO2
MW:202.610025405884
CID:3374869
PubChem ID:23120942
Update Time:2024-10-26
3-(2-chloro-5-fluorophenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- BENZENEPROPANOIC ACID, 2-CHLORO-5-FLUORO-
- 3-(2-Chloro-5-fluoro-phenyl)-propionic acid
- 3-(2-chloro-5-fluorophenyl)propanoic acid
- 2-Chloro-5-fluorobenzenepropanoic acid (ACI)
- EN300-1138146
- SCHEMBL5427170
- F52869
- 3-(2-chloro-5-fluorophenyl)propionic acid
- ZUGDAQDQDCTCRF-UHFFFAOYSA-N
- 3-(2-chloro-5-fluorophenyl)propanoicacid
- 847492-00-6
-
- Inchi: 1S/C9H8ClFO2/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h2-3,5H,1,4H2,(H,12,13)
- InChI Key: ZUGDAQDQDCTCRF-UHFFFAOYSA-N
- SMILES: O=C(CCC1C(Cl)=CC=C(F)C=1)O
Computed Properties
- Exact Mass: 202.0196853g/mol
- Monoisotopic Mass: 202.0196853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
3-(2-chloro-5-fluorophenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027273-250mg |
3-(2'-Chloro-5'-fluorophenyl)propionic acid |
847492-00-6 | 97% | 250mg |
$484.80 | 2023-08-31 | |
| Alichem | A013027273-500mg |
3-(2'-Chloro-5'-fluorophenyl)propionic acid |
847492-00-6 | 97% | 500mg |
$839.45 | 2023-08-31 | |
| Alichem | A013027273-1g |
3-(2'-Chloro-5'-fluorophenyl)propionic acid |
847492-00-6 | 97% | 1g |
$1564.50 | 2023-08-31 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02531-5g |
3-(2-Chloro-5-fluoro-phenyl)-propionic acid |
847492-00-6 | 95% | 5g |
$631 | 2023-09-07 | |
| Enamine | EN300-1138146-1.0g |
3-(2-chloro-5-fluorophenyl)propanoic acid |
847492-00-6 | 1g |
$0.0 | 2023-06-09 | ||
| Aaron | AR00GB1C-100mg |
3-(2-Chloro-5-fluorophenyl)propanoic acid |
847492-00-6 | 95% | 100mg |
$68.00 | 2025-08-06 | |
| Aaron | AR00GB1C-250mg |
3-(2-Chloro-5-fluorophenyl)propanoic acid |
847492-00-6 | 95% | 250mg |
$115.00 | 2025-08-06 | |
| Aaron | AR00GB1C-1g |
3-(2-Chloro-5-fluorophenyl)propanoic acid |
847492-00-6 | 95% | 1g |
$310.00 | 2025-08-06 | |
| 1PlusChem | 1P00GAT0-100mg |
3-(2-Chloro-5-fluoro-phenyl)-propionic acid |
847492-00-6 | 95% | 100mg |
$60.00 | 2023-12-16 | |
| 1PlusChem | 1P00GAT0-250mg |
3-(2-Chloro-5-fluoro-phenyl)-propionic acid |
847492-00-6 | 95% | 250mg |
$217.00 | 2024-04-21 |
3-(2-chloro-5-fluorophenyl)propanoic acid Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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